Cas no 1369245-84-0 (1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane)

• Product Name: 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane
• CAS No: 1369245-84-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4697480
• Update Time: 2025-05-21

1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-oxa-1,9-diazaspiro[5.5]undecane
• FCH1592637
• 1-?methyl-?4-?oxa-?1,?9-?diazaspiro[5.5]?undecane
• 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane

• Inchi： 1S/C9H18N2O/c1-11-6-7-12-8-9(11)2-4-10-5-3-9/h10H,2-8H2,1H3
• InChI Key： YPLWOXFRHILHDW-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2(C1)CCNCC2

Computed Properties

• Exact Mass: 170.142
• Monoisotopic Mass: 170.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5

Additional information on 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane

1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane (CAS 1369245-84-0): A Versatile Spirocyclic Compound in Modern Pharmaceutical Research

1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane (CAS 1369245-84-0) represents an intriguing class of spirocyclic compounds that has gained significant attention in pharmaceutical chemistry and drug discovery. This unique molecular architecture combines a spirocyclic framework with both nitrogen and oxygen heteroatoms, creating a three-dimensional structure that offers distinct advantages in medicinal chemistry applications.

The spirocyclic structure of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane provides exceptional conformational rigidity compared to flat aromatic systems, making it particularly valuable in the design of bioactive molecules. Researchers have identified this compound as a promising pharmacophore building block for developing novel therapeutic agents, especially in neurological and metabolic disorder treatments.

Recent studies highlight the growing importance of spirocyclic compounds in drug discovery, with particular emphasis on their ability to improve drug-like properties. The 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane scaffold demonstrates excellent metabolic stability and membrane permeability - two critical factors that pharmaceutical scientists frequently search for when developing new medications.

In synthetic chemistry, CAS 1369245-84-0 serves as a valuable intermediate for constructing more complex molecular architectures. Its spirocyclic nature offers synthetic chemists multiple points for functionalization, enabling the creation of diverse compound libraries for high-throughput screening. This characteristic aligns perfectly with current trends in fragment-based drug discovery, where small, rigid structures serve as starting points for lead optimization.

The pharmaceutical industry has shown increasing interest in 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane derivatives as potential modulators of various biological targets. Preliminary research suggests applications in developing treatments for conditions related to neurotransmitter regulation, with particular promise shown in addressing challenges associated with blood-brain barrier penetration - a common search topic among medicinal chemists.

From a chemical perspective, the spiro[5.5]undecane core of this compound provides an optimal balance between molecular complexity and synthetic accessibility. The presence of both nitrogen atoms in the structure allows for various salt formations and hydrogen bonding interactions, properties that drug formulators often investigate when improving compound solubility and bioavailability.

Quality control of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements demanded by pharmaceutical applications, addressing common quality assurance questions in the fine chemicals sector.

The synthesis of CAS 1369245-84-0 typically involves innovative cyclization strategies that have become more efficient with recent advances in catalytic methods. Current research focuses on developing greener synthetic routes to this valuable spirocyclic building block, responding to the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

In drug discovery databases and patent literature, 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane-containing compounds appear with increasing frequency, particularly in applications targeting central nervous system disorders. This trend reflects the scientific community's recognition of the scaffold's potential to address challenging biological targets that conventional flat structures cannot effectively modulate.

As research continues, the unique three-dimensional characteristics of 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane may lead to breakthroughs in addressing drug resistance issues - a hot topic in current medicinal chemistry discussions. The compound's structural features offer possibilities for designing molecules that can evade common resistance mechanisms observed in various disease targets.

From a commercial perspective, the demand for high-quality spirocyclic intermediates like 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane continues to grow as pharmaceutical companies expand their exploration of three-dimensional chemical space. Suppliers specializing in advanced pharmaceutical intermediates frequently list this compound in their catalogs, often highlighting its versatility in medicinal chemistry applications.

The future of CAS 1369245-84-0 appears promising as computational chemistry and artificial intelligence tools become more sophisticated in predicting the biological activity of spirocyclic compounds. These technologies may unlock new applications for this molecular scaffold that current research hasn't yet envisioned, potentially answering many unanswered questions in drug development.

In conclusion, 1-Methyl-4-oxa-1,9-diazaspiro[5.5]undecane stands as a prime example of how innovative chemical architectures can address contemporary challenges in pharmaceutical research. Its unique combination of structural features, synthetic accessibility, and drug-like properties ensures its continued relevance in the evolving landscape of drug discovery and development.